![molecular formula C8H7ClN2O B2771473 2-Amino-5-chloro-3-methoxybenzonitrile CAS No. 1597172-05-8](/img/structure/B2771473.png)
2-Amino-5-chloro-3-methoxybenzonitrile
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Overview
Description
“2-Amino-5-chloro-3-methoxybenzonitrile” is a chemical compound used for pharmaceutical testing . It is an important intermediate in the synthesis of various organic compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a density of 1.2±0.1 g/cm3, a boiling point of 302.2±32.0 °C at 760 mmHg, and a melting point of 46-47°C .Scientific Research Applications
Corrosion Inhibition
2-Aminobenzene-1,3-dicarbonitriles, closely related to 2-Amino-5-chloro-3-methoxybenzonitrile, have been synthesized and evaluated for their corrosion inhibition properties. These derivatives have demonstrated significant efficiency in protecting metals such as mild steel and aluminum against corrosion in acidic and alkaline environments. Their performance was attributed to the formation of a protective layer on the metal surface, which was confirmed through various techniques like weight loss measurements, electrochemical studies, and surface analysis (Verma et al., 2015; Verma et al., 2015).
Biological Evaluation
Another research focus is the synthesis and biological evaluation of compounds starting from 2-aminobenzonitrile, aiming at developing biologically active molecules. For instance, Cr(III) complexes containing 2-aminobenzonitrile have been synthesized and showed promising antimicrobial and antioxidant activities. These complexes exhibited moderate activity against bacteria and fungi, along with significant antioxidant properties, suggesting their potential as therapeutic agents (Govindharaju et al., 2019).
Organic Synthesis
In organic synthesis, this compound serves as a precursor for the synthesis of various heterocyclic compounds, demonstrating its versatility in constructing complex molecules. For example, it has been used in the synthesis of Gefitinib, an anticancer drug, showcasing its role in the development of pharmaceuticals (Jin et al., 2005). Additionally, it is utilized in reactions leading to the formation of quinazolin-4-ones, compounds with significant biological activities (Fray, 2006).
Environmental Applications
The compound's applications extend to environmental chemistry, where it participates in reactions aimed at the chemical fixation of carbon dioxide. Such processes are crucial for addressing CO2 accumulation in the atmosphere, with one study demonstrating its conversion into quinazoline-2,4(1H,3H)-diones under the catalysis of tungstate compounds. This research highlights the potential of this compound derivatives in contributing to sustainable chemistry and carbon capture technologies (Kimura et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
2-amino-5-chloro-3-methoxybenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O/c1-12-7-3-6(9)2-5(4-10)8(7)11/h2-3H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRVJFPHUCOEKBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1N)C#N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1597172-05-8 |
Source
|
Record name | 2-amino-5-chloro-3-methoxybenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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